Cas no 220227-59-8 (2-Fluoro-5-(trifluoromethyl)phenylacetonitrile)

2-Fluoro-5-(trifluoromethyl)phenylacetonitrile structure

220227-59-8 structure

Product Name:2-Fluoro-5-(trifluoromethyl)phenylacetonitrile

CAS No:220227-59-8

Molecular Formula:C₉H₅NF₄

Molecular Weight:203.1363

MDL:MFCD00061180

CID:67014

PubChem ID:2737598

2-Fluoro-5-(trifluoromethyl)phenylacetonitrile Properties

Names and Identifiers

- 2-Fluoro-5-(trifluoromethyl)phenylacetonitrile
- 2-Fluoro-5-trifluoromethylbenzyl cyanide
- 2-[2-fluoro-5-(trifluoromethyl)phenyl]acetonitrile
- 2-Fluoro-5-(trifluoromethyl)phenyl-acetonitrile
- SCHEMBL952712
- AKOS015853412
- 220227-59-8
- (2-fluoro-5-trifluoromethyl-phenyl)-acetonitrile
- FT-0716553
- EN300-1930597
- J-509434
- CK2059
- MFCD00061180
- CS-0100886
- AS-45857
- AC-16926
- DTXSID10372169
- 2-(2-fluoro-5-(trifluoromethyl)phenyl)acetonitrile
- +Expand
- MDL： MFCD00061180
- InChIKey： UTHSCSXLGDJQGQ-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H5F4N/c10-8-2-1-7(9(11,12)13)5-6(8)3-4-14/h1-2,5H,3H2
- SMILES： C1=C(C=C(CC#N)C(=C1)F)C(F)(F)F

Computed Properties

Exact Mass: 203.03600
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 2
Monoisotopic Mass: 203.03581181g/mol
Heavy Atom Count: 14
Complexity: 239
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.6
Topological Polar Surface Area: 23.8Å²

Experimental Properties

LogP: 2.91058
PSA: 23.79000

2-Fluoro-5-(trifluoromethyl)phenylacetonitrile Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00BEV4-1g	2-FLUORO-5-(TRIFLUOROMETHYL)PHENYLACETONITRILE	220227-59-8	95%	1g	$43.00
A2B Chem LLC	AF31680-1g	2-Fluoro-5-(trifluoromethyl)phenylacetonitrile	220227-59-8	95%	1g	$52.00	2024-04-20
abcr	AB108374-5 g	2-Fluoro-5-(trifluoromethyl)phenylacetonitrile, 98%; .	220227-59-8	98%	5g	€139.70
Apollo Scientific	PC4377G-1g	2-Fluoro-5-(trifluoromethyl)phenylacetonitrile	220227-59-8	98%	1g	£16.00	2023-09-02
Crysdot LLC	CD12095223-100g	2-(2-Fluoro-5-(trifluoromethyl)phenyl)acetonitrile	220227-59-8	97%	100g	$484	2024-07-24
Enamine	EN300-1930597-0.05g	2-[2-fluoro-5-(trifluoromethyl)phenyl]acetonitrile	220227-59-8		0.05g	$612.0	2023-09-17
eNovation Chemicals LLC	Y1241964-5g	2-FLUORO-5-(TRIFLUOROMETHYL)PHENYLACETONITRILE	220227-59-8	95%	5g	$150	2024-06-06
Fluorochem	006443-1g	2-Fluoro-5-(trifluoromethyl)phenylacetonitrile	220227-59-8	98%	1g	￡15.00	2022-03-01
Oakwood	006443-250mg	2-Fluoro-5-(trifluoromethyl)phenylacetonitrile	220227-59-8	98%	250mg	$15.00	2024-07-19
TRC	F401463-50mg	2-Fluoro-5-(trifluoromethyl)phenylacetonitrile	220227-59-8		50mg	$ 50.00	2022-06-05

2-Fluoro-5-(trifluoromethyl)phenylacetonitrile Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:220227-59-8)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:220227-59-8)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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220227-59-8 (2-Fluoro-5-(trifluoromethyl)phenylacetonitrile) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:220227-59-8)2-Fluoro-5-(trifluoromethyl)phenylacetonitrile

Purity:99%

Quantity:25g

Price($):261.0